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Compound of Interest |

Compound Name: 1-(4-aminophenyl)-3-methylurea
CAS No.: 111087-13-9
Cat. No.: B1283862
. J

The foundational step in any disposal protocol is a thorough understanding of the compound's
potential hazards. In the absence of specific data for 1-(4-aminophenyl)-3-methylurea, we
must infer its risk profile by examining its core chemical structures: the aminophenyl group and
the urea derivative.

Structural Analogue Analysis

The aminophenyl moiety is a significant structural alert. The International Agency for Research
on Cancer (IARC) and the National Toxicology Program (NTP) have classified a related
compound, 4-Aminobiphenyl, as a Group 1 known human carcinogen[1][2]. This classification
is based on sufficient evidence of carcinogenicity in humans, primarily causing bladder
cancer[1][2]. The mechanism involves metabolic activation of the amino group, a process that
could potentially occur with other aminophenyl compounds. Therefore, from a safety and
liability perspective, 1-(4-aminophenyl)-3-methylurea must be handled as a potential human
carcinogen.

Furthermore, GHS classification data for similar aminophenyl ureas reported to the European
Chemicals Agency (ECHA) indicate a consistent hazard profile of acute toxicity and irritation.
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Reported GHS Hazards[3]

Compound PubChem CID 4]

H301: Toxic if swallowedH311:
Toxic in contact with skinH315:
) Causes skin irritationH319:
((4-Aminophenyl)methyl)urea 40423978 )
Causes serious eye
irritationH335: May cause

respiratory irritation

H302: Harmful if

swallowedH315: Causes skin
(4-Aminophenyl)urea 408346 irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Waste Classification Directive

Based on this evidence, 1-(4-aminophenyl)-3-methylurea waste must be classified and
managed as hazardous chemical waste. While it is not specifically found on the U.S.
Environmental Protection Agency's (EPA) P-list (acutely hazardous) or U-list (toxic)[5][6], its
disposal is governed by the Resource Conservation and Recovery Act (RCRA) due to its likely
exhibition of the Toxicity Characteristic.

The logical workflow for this determination is as follows:
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Disposal Classification Workflow for 1-(4-aminophenyl)-3-methylurea

Part 2: Essential Safety and Handling Protocols

Given the assessed hazards, stringent personal protective equipment (PPE) and handling

procedures are mandatory to minimize exposure.

Required Personal Protective Equipment (PPE)

+ Hand Protection: Use double-gloving. Wear nitrile gloves as the primary layer, with a second
pair of nitrile or thicker chemical-resistant gloves (e.g., butyl rubber) as the outer layer.
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Dispose of the outer gloves immediately after handling the material.

o Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum
requirement. For handling larger quantities or when there is a risk of dust generation,
chemical splash goggles are required.

o Body Protection: Wear a fully buttoned lab coat. A chemically resistant apron is
recommended when handling significant quantities.

o Respiratory Protection: All handling of solid 1-(4-aminophenyl)-3-methylurea that could
generate dust must be performed within a certified chemical fume hood.

Part 3: Step-by-Step Disposal and Decontamination
Procedures

This protocol ensures that all waste streams, including the primary compound, contaminated
materials, and empty containers, are managed safely and compliantly.

Procedure for Solid Waste Collection

o Designate a Waste Container: Use a clearly labeled, wide-mouth HDPE (high-density
polyethylene) container with a screw-top lid. The container must be in good condition, free of
leaks, and compatible with the waste.

o Labeling: Before adding any waste, affix a "Hazardous Waste" label from your institution's
Environmental Health & Safety (EHS) department. Fill in all required information:

o Generator Name/Lab: Your name and laboratory/room number.
o Chemical Contents: List "1-(4-aminophenyl)-3-methylurea”. Do not use abbreviations.
o Hazards: Check the boxes for "Toxic" and "Health Hazard".

o Waste Transfer: Carefully transfer the solid waste into the designated container using a
dedicated spatula or scoop. This should be done inside a chemical fume hood to contain any
dust.
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e Secure Storage: Keep the waste container sealed at all times, except when adding waste.
Store it in a designated satellite accumulation area within your lab, away from incompatible
materials. Ensure secondary containment (e.g., a plastic tub) is used.

Procedure for Decontamination and Disposal of
Contaminated Items

Items such as weighing paper, disposable spatulas, and contaminated gloves must be
disposed of as hazardous waste.

e Solid Debris: Place all contaminated solid items directly into the designated solid hazardous
waste container described above.

e Glassware/Reusable Tools:

o Perform an initial rinse with a minimal amount of a suitable solvent (e.g., methanol or
ethanol) to dissolve any residual compound.

o Crucially, this first rinsate is hazardous waste. Collect it in a separate, properly labeled
liquid hazardous waste container for "Toxic Organic Solvents".

o After the initial hazardous rinse, the glassware can be washed normally with soap and
water.

o Spill Cleanup:

o For small spills, gently cover the material with an absorbent pad or inert material like
vermiculite.

o Wearing appropriate PPE, carefully scoop the material and absorbent into the solid
hazardous waste container.

o Wipe the area with a solvent-wetted cloth (the same solvent used for glassware), and
dispose of the cloth in the solid waste container.

o Report the spill to your EHS office.
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Disposal of "Empty" Stock Containers

Under RCRA, a container that held a toxic chemical is not considered "empty" until it has been
properly decontaminated.

Do not discard the original stock bottle in the regular or glass trash.

Rinse the container three times with a suitable solvent (methanol or ethanol).

Collect all three rinses as hazardous liquid waste.

After triple-rinsing, deface the label on the bottle and dispose of it in the appropriate
laboratory glass waste container.

Part 4: Final Disposal and Emergency Reference
Final Disposal Pathway

The collected and properly labeled hazardous waste containers must be transferred to your
institution's designated EHS personnel or a licensed hazardous waste contractor for final
disposal. Under no circumstances should this chemical waste be disposed of down the drain or
in the regular trash. The standard and required method for final disposal of this type of organic
waste is high-temperature incineration by a permitted Treatment, Storage, and Disposal Facility
(TSDF).

Emergency Exposure Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

¢ Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.
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By adhering to this comprehensive guide, you ensure that your critical research and
development activities are matched by an unwavering commitment to safety, environmental
stewardship, and regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.pca.state.mn.us/sites/default/files/w-hw2-03.pdf
https://www.benchchem.com/product/b1283862#1-4-aminophenyl-3-methylurea-proper-disposal-procedures
https://www.benchchem.com/product/b1283862#1-4-aminophenyl-3-methylurea-proper-disposal-procedures
https://www.benchchem.com/product/b1283862#1-4-aminophenyl-3-methylurea-proper-disposal-procedures
https://www.benchchem.com/product/b1283862#1-4-aminophenyl-3-methylurea-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1283862?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

